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This guide provides a comprehensive comparison of the experimentally verified and
theoretically predicted alpha decay pathway of Oganesson (Og), the heaviest element
synthesized to date. The stability and decay properties of such superheavy nuclei are of
fundamental interest to nuclear physics and chemistry, offering insights into the limits of nuclear
existence and the influence of relativistic effects on chemical properties. Understanding these
decay chains is crucial for the identification of new superheavy elements.

Quantitative Decay Data Summary

The primary isotope of Oganesson that has been synthesized and studied is ~{294}Og. Its
decay is characterized by a chain of alpha emissions, ultimately terminating in spontaneous
fission. The following table summarizes the key quantitative data for the alpha decay cascade
originating from ~{294}0Og.
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Primary Decay Alpha Decay Daughter

Nuclide Half-Life (ms) ]
Mode Energy (MeV) Nuclide
N29410g 0.7 (approx.)[1] Alpha Decay 11.81 N290}Lv
M290}Lv 14 (approx.)[2] Alpha Decay 11.69 N286}FI
Spontaneous
N286}FI 130 (approx.) Fission / Alpha 10.82 N2821Cn
Decay
Spontaneous
N282}Cn 0.8 (approx.) o 9.89 -
Fission

Note: Half-lives and decay energies for superheavy elements are subject to experimental
uncertainty due to the extremely low production rates (only a few atoms have been
synthesized). Theoretical models also provide a range of predicted values.

Alpha Decay Pathway of Oganesson-294

The following diagram illustrates the experimentally observed alpha decay chain of
Oganesson-294.
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Alpha decay chain of Oganesson-294.

Comparison with Alternative Decay Modes:
Spontaneous Fission

For superheavy nuclei, spontaneous fission (SF) is a significant and competing decay mode.[1]
[3] As the atomic number increases, the electrostatic repulsion between the large number of
protons in the nucleus becomes substantial, leading to a higher probability of the nucleus
spontaneously splitting into two or more smaller nuclei.[1] While ~{294}Og primarily undergoes
alpha decay, its decay products, particularly ~{286}FI and ~{282}Cn, have significant
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spontaneous fission branches.[1][2] The competition between alpha decay and spontaneous
fission is a critical factor in determining the observable lifetime of superheavy elements.

Theoretical models, such as the liquid drop model and the nuclear shell model, are employed
to predict the stability of superheavy nuclei against spontaneous fission.[1] The concept of an
“island of stability" suggests that nuclei with certain "magic" numbers of protons and neutrons
will exhibit enhanced stability and longer half-lives.[1] While Oganesson lies beyond the
presently confirmed magic numbers, the study of its decay properties provides crucial data for
refining these theoretical models.

Experimental and Theoretical Methodologies

Experimental Protocol: Synthesis and Detection of
Oganesson-294

The experimental verification of Oganesson's decay pathway is a formidable challenge due to
its extremely short half-life and low production cross-section.

o Synthesis: The synthesis of /{294}0Og was achieved at the Joint Institute for Nuclear
Research (JINR) in Dubna, Russia.[4] The experiment involved bombarding a target of
Californium-249 (~{249}Cf) with a high-intensity beam of Calcium-48 (“{48}Ca) ions
accelerated in a cyclotron.[5][6][7] The nuclear fusion reaction is as follows: "{249}{98}Cf +
N48}20}Ca — 294} {118}Og + 3n

o Separation and Detection: The newly formed ~{294}Og atoms, recoiling from the target, are
separated from the unreacted beam particles and other reaction products using a gas-filled
recoil separator. These atoms are then implanted into a position-sensitive detector.

o Decay ldentification: The identification of the ~{294}Og atom is achieved by observing its
subsequent decay chain. The detector records the time and position of the implanted atom
and the subsequent alpha particles emitted during its decay. By correlating the sequence of
alpha decays with the known decay properties of the daughter and granddaughter nuclei
(e.g., N{290}Lv and 286}FI), the initial presence of ~{294}Og can be confirmed.[2] This
method is known as recoil-decay correlation.

Theoretical Framework: Predicting Decay Properties
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Theoretical models are indispensable for predicting the decay properties of superheavy
elements and for guiding experimental efforts.

e Quantum Tunneling Models: These models are used to calculate the half-lives of alpha
decay.[1] They treat alpha decay as a quantum mechanical process where the alpha particle
tunnels through the potential barrier created by the nucleus. The half-life is highly sensitive to
the Q-value of the decay (the energy released).

e Coulomb and Proximity Potential Models (CPPM): These are specific types of models used
to calculate the interaction potential between the alpha particle and the daughter nucleus,
which is a key component in determining the tunneling probability and, consequently, the
alpha decay half-life.[8]

e Macroscopic-Microscopic Models: These models are used to calculate nuclear masses and,
from them, the Q-values for alpha decay.[2] They combine a macroscopic liquid-drop model
with microscopic shell corrections to account for the detailed structure of the nucleus.

The interplay between experimental data and theoretical predictions is crucial for advancing
our understanding of the nuclear landscape in the region of superheavy elements. The
confirmed alpha decay chain of Oganesson provides a critical benchmark for testing and
refining these theoretical frameworks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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